Cas no 1862390-33-7 (5-Bromo-2-butylpyridin-3-amine)

• Product Name: 5-Bromo-2-butylpyridin-3-amine
• CAS No: 1862390-33-7
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5711095
• PubChem ID: 126979708
• Update Time: 2025-10-22

5-Bromo-2-butylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1862390-33-7
• EN300-1622349
• 5-Bromo-2-butylpyridin-3-amine

• Inchi： 1S/C9H13BrN2/c1-2-3-4-9-8(11)5-7(10)6-12-9/h5-6H,2-4,11H2,1H3
• InChI Key： JSDOHKGAAXKTPT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N)CCCC

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Bromo-2-butylpyridin-3-amine

Comprehensive Overview of 5-Bromo-2-butylpyridin-3-amine (CAS No. 1862390-33-7): Properties, Applications, and Industry Insights

5-Bromo-2-butylpyridin-3-amine (CAS No. 1862390-33-7) is a specialized brominated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amine-functionalized pyridine core and butyl side chain, serves as a versatile intermediate in organic synthesis. Its molecular structure combines a 5-bromo substituent with a 2-butyl group, offering distinct reactivity patterns that make it valuable for constructing complex heterocyclic systems.

In recent years, the demand for halogenated pyridine compounds like 5-Bromo-2-butylpyridin-3-amine has surged due to their role in developing targeted drug candidates and crop protection agents. Researchers particularly value its bromine atom for facilitating cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), which are pivotal in modern medicinal chemistry. The compound's lipophilic butyl chain also enhances membrane permeability—a critical factor in bioavailability optimization for CNS-active pharmaceuticals.

The synthesis of CAS 1862390-33-7 typically involves regioselective bromination of precursor pyridines followed by amine protection/deprotection strategies. Advanced purification techniques such as preparative HPLC ensure high purity (>98%), meeting stringent requirements for high-throughput screening applications. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, with the 3-amine proton appearing as a distinctive singlet in ¹H-NMR spectra.

Current industry trends highlight 5-Bromo-2-butylpyridin-3-amine's relevance in proteolysis-targeting chimera (PROTAC) development—a breakthrough modality in targeted protein degradation. Its pyridine-amine-bromine triad provides ideal anchor points for linker conjugation in these bifunctional molecules. Additionally, the compound's agrochemical potential is being explored for novel nicotinic acetylcholine receptor (nAChR) modulators, addressing growing needs for eco-friendly pesticides.

From a commercial perspective, CAS 1862390-33-7 is supplied by leading fine chemical manufacturers under GMP-compliant conditions. Storage recommendations emphasize protection from light-sensitive degradation at -20°C under inert atmosphere. Regulatory status varies by region, but most jurisdictions classify it as a non-hazardous research chemical when handled with standard laboratory precautions.

Emerging applications include its use as a building block for OLED materials, where its electron-donating amine group enhances charge transport properties. Computational studies (DFT calculations) predict favorable HOMO-LUMO gaps for optoelectronic applications. Furthermore, its metabolic stability profile makes it attractive for PET tracer development in neuroimaging.

For researchers sourcing 5-Bromo-2-butylpyridin-3-amine, key considerations include batch-to-batch consistency and heavy metal residue levels. Reputable suppliers provide comprehensive certificates of analysis (CoA) with detailed impurity profiling. The compound's pricing reflects its multi-step synthesis complexity, typically ranging from $250-$500 per gram at research quantities.

Environmental fate studies indicate moderate biodegradability for this compound, prompting development of green synthetic routes using catalytic bromination methods. Lifecycle assessments are ongoing to evaluate its environmental footprint in industrial applications.

Future research directions may explore its utility in covalent inhibitor design through bromine-selective arylation, or as a precursor for metal-organic frameworks (MOFs) with tailored porosity. The compound's structural flexibility positions it as a valuable asset in both small-molecule drug discovery and functional material science.